Cas no 103404-64-4 (4-Thiazolecarboxylicacid, 2-(6-ethoxy-2-benzothiazolyl)-4,5-dihydro-, sodium salt, (4S)- (9CI))

• Product Name: 4-Thiazolecarboxylicacid, 2-(6-ethoxy-2-benzothiazolyl)-4,5-dihydro-, sodium salt, (4S)- (9CI)
• CAS No: 103404-64-4
• MF: C₁₃H₁₁N₂NaO₃S₂
• MW: 330.35781121254
• CID: 125644
• PubChem ID: 23697332
• Update Time: 2025-11-02

4-Thiazolecarboxylicacid, 2-(6-ethoxy-2-benzothiazolyl)-4,5-dihydro-, sodium salt, (4S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxylicacid, 2-(6-ethoxy-2-benzothiazolyl)-4,5-dihydro-, sodium salt, (4S)- (9CI)
• Luciferin 6′-ethyl ether sodium salt
• Luciferin 6'-ethyl ether sodium salt
• sodium,(4S)-2-(6-ethoxy-1,3-benzothiazol-2-yl)-4,5-dihydro-1,3-thiazole-4-carboxylate
• 6'-O-ETHYLLUCIFERIN SODIUM SALT
• LUCIFERIN 6'-ETHYL ETHER SODIUM
• 4,5-DIHYDRO-2-[6-ETHOXY-2-BENZOTHIAZOLYL]-4-THIAZOLINECARBOXYLIC ACID SODIUM SALT
• 6μ-O-Ethylluciferin sodium salt, 4,5-Dihydro-2-(6-ethoxy-2-benzothiazolyl)-4-thiazolinecarboxylic acid sodium salt
• LUCIFERIN 6'-ETHYL ETHER SODIUM SALT 99%
• sodium;(4S)-2-(6-ethoxy-1,3-benzothiazol-2-yl)-4,5-dihydro-1,3-thiazole-4-carboxylate
• J-000955
• Sodium (4S)-2-(6-ethoxy-1,3-benzothiazol-2-yl)-4,5-dihydro-1,3-thiazole-4-carboxylate
• sodium (S)-2-(6-ethoxybenzo[d]thiazol-2-yl)-4,5-dihydrothiazole-4-carboxylate
• Luciferin6-ethylethersodiumsalt
• 103404-64-4
• DTXSID10635701
• LUCIFERIN 6/'-ETHYL ETHER SODIUM SALT

• Inchi： 1S/C13H12N2O3S2.Na/c1-2-18-7-3-4-8-10(5-7)20-12(14-8)11-15-9(6-19-11)13(16)17;/h3-5,9H,2,6H2,1H3,(H,16,17);/q;+1/p-1/t9-;/m1./s1
• InChI Key： PYKJITLAHMFBSA-SBSPUUFOSA-M
• SMILES： S1C(C2=NC3C=CC(=CC=3S2)OCC)=N[C@@H](C(=O)[O-])C1.[Na+]

Computed Properties

• Exact Mass: 330.01100
• Monoisotopic Mass: 330.01087885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 424
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 128Ų

Experimental Properties

• Solubility: ethanol: 10 mg/mL, clear, colorless
• PSA: 128.15000
• LogP: 0.74250

4-Thiazolecarboxylicacid, 2-(6-ethoxy-2-benzothiazolyl)-4,5-dihydro-, sodium salt, (4S)- (9CI) Security Information

• WGK Germany：3
• FLUKA BRAND F CODES：1-10
• Storage Condition：−20°C
• Safety Term：WGK Germany 3F 1-10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-Thiazolecarboxylicacid, 2-(6-ethoxy-2-benzothiazolyl)-4,5-dihydro-, sodium salt, (4S)- (9CI)

Comprehensive Guide to 4-Thiazolecarboxylic acid, 2-(6-ethoxy-2-benzothiazolyl)-4,5-dihydro-, sodium salt, (4S)- (9CI) (CAS No. 103404-64-4)

4-Thiazolecarboxylic acid, 2-(6-ethoxy-2-benzothiazolyl)-4,5-dihydro-, sodium salt, (4S)- (9CI) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. With the CAS number 103404-64-4, this compound has garnered attention for its unique structural properties and potential uses in drug development and material science. In this article, we delve into its chemical characteristics, applications, and market relevance while addressing common queries from researchers and industry professionals.

The molecular structure of 4-Thiazolecarboxylic acid, 2-(6-ethoxy-2-benzothiazolyl)-4,5-dihydro-, sodium salt, (4S)- (9CI) features a thiazole ring fused with a benzothiazole moiety, making it a versatile intermediate in organic synthesis. Its sodium salt form enhances solubility, which is crucial for formulation in aqueous systems. Researchers frequently inquire about its stability, solubility, and reactivity, which are key factors in its application across various industries.

One of the trending topics in chemical research is the role of heterocyclic compounds in drug discovery. 4-Thiazolecarboxylic acid derivatives are increasingly studied for their potential as bioactive molecules. For instance, the benzothiazole component is known for its antimicrobial and anti-inflammatory properties, making this compound a candidate for further pharmacological exploration. Recent studies highlight its relevance in developing novel enzyme inhibitors and receptor modulators.

In agrochemical applications, 4-Thiazolecarboxylic acid, 2-(6-ethoxy-2-benzothiazolyl)-4,5-dihydro-, sodium salt, (4S)- (9CI) has shown promise as a precursor for crop protection agents. Its structural motifs align with compounds used in pest control and plant growth regulation. Given the growing demand for sustainable agriculture, researchers are investigating its eco-friendly derivatives to replace traditional pesticides.

The market for specialty chemicals like CAS 103404-64-4 is expanding, driven by advancements in pharmaceuticals and agrochemicals. Industry reports indicate a rise in demand for high-purity intermediates, particularly in regions like North America and Asia-Pacific. Companies specializing in custom synthesis and contract research are actively sourcing this compound for client projects.

From an SEO perspective, common search queries include: "synthesis of 4-Thiazolecarboxylic acid derivatives", "applications of benzothiazole compounds", and "buy CAS 103404-64-4". Addressing these queries, we emphasize that this compound is typically synthesized via multi-step organic reactions, with purity levels tailored to end-use requirements. Suppliers often provide analytical data (e.g., HPLC, NMR) to ensure quality compliance.

Handling and storage of 4-Thiazolecarboxylic acid, 2-(6-ethoxy-2-benzothiazolyl)-4,5-dihydro-, sodium salt, (4S)- (9CI) require standard laboratory precautions. It should be stored in a cool, dry place, away from direct sunlight. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) is recommended during handling to avoid irritation.

In conclusion, CAS 103404-64-4 represents a valuable building block in modern chemistry. Its dual utility in life sciences and material innovation underscores its importance. For researchers seeking reliable data, partnering with certified suppliers ensures access to high-quality batches with consistent performance. As the industry evolves, this compound is poised to play a pivotal role in next-generation therapeutics and sustainable agrochemicals.